Cas no 2228831-99-8 (2-chloro-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-chloro-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228831-99-8
• MF: C₉H₇Cl₂F₃O
• MW: 259.052491426468
• CID: 6353557
• PubChem ID: 165632895
• Update Time: 2025-05-20

2-chloro-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
• 2-chloro-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1967894
• 2228831-99-8

• Inchi： 1S/C9H7Cl2F3O/c10-4-8(15)5-1-6(9(12,13)14)3-7(11)2-5/h1-3,8,15H,4H2
• InChI Key： YGVSHNNJQKYFGE-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C=C(C(F)(F)F)C=1)Cl)O

Computed Properties

• Exact Mass: 257.9826047g/mol
• Monoisotopic Mass: 257.9826047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol

Introduction to 2-Chloro-1-(3-Chloro-5-(Trifluoromethyl)phenyl)ethan-1-ol (CAS No. 2228831-99-8)

2-Chloro-1-(3-chloro-5-(trifluoromethyl)phenyl)ethan-1-ol, with the CAS number 2228831-99-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its chlorinated and trifluoromethylated aromatic ring, which imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The molecular formula of 2-chloro-1-(3-chloro-5-(trifluoromethyl)phenyl)ethan-1-ol is C₁₀H₇Cl₂F₃O, and its molecular weight is approximately 265.56 g/mol. The presence of the trifluoromethyl group (CF₃) and multiple chlorine atoms (Cl) in the molecule contributes to its high lipophilicity and stability, which are crucial factors in drug design and development.

In the context of pharmaceutical research, 2-chloro-1-(3-chloro-5-(trifluoromethyl)phenyl)ethan-1-ol has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have focused on its biological activities, including its ability to modulate specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-chloro-1-(3-chloro-5-(trifluoromethyl)phenyl)ethan-1-ol has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively inhibited the growth of certain cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The selective nature of this inhibition is attributed to the unique structural features of the molecule, particularly the presence of the trifluoromethyl group.

The synthesis of 2-chloro-1-(3-chloro-5-(trifluoromethyl)phenyl)ethan-1-ol involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitution reactions. The choice of synthetic method depends on the desired scale of production and the specific requirements of the application.

In terms of safety and handling, while detailed toxicological data for 2-chloro-1-(3-chloro-5-(trifluoromethyl)phenyl)ethan-1-ol is still being compiled, it is generally recommended to handle this compound with standard laboratory precautions. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood to minimize exposure.

The environmental impact of 2-chloro-1-(3-chloro-5-(trifluoromethyl)phenyl)ethan-1-ol is another important consideration. Studies are ongoing to assess its biodegradability and potential effects on aquatic ecosystems. Preliminary data suggest that this compound may have a low environmental persistence, but further research is needed to confirm these findings.

In conclusion, 2-chloro-1-(3-chloro-5-(trifluoromethyl)phenyl)ethan-1-ol (CAS No. 2228831-99-8) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure offers opportunities for developing new therapeutic agents with improved efficacy and reduced side effects. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.